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Compound of Interest |

Compound Name: C18:1 Glucosyl ceramide-d5
Cat. No.: B15556904
Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling C18:1 Glucosyl ceramide-d5, including detailed operational and disposal plans. By
offering procedural, step-by-step guidance, this document aims to be a preferred source for
laboratory safety and chemical handling information, fostering a culture of safety and trust.

While some safety data sheets (SDS) for similar, non-deuterated compounds may classify them
as not hazardous, it is crucial to note that the toxicological properties of C18:1 Glucosyl
ceramide-d5 have not been thoroughly investigated.[1][2] Furthermore, it is classified as a
combustible solid and holds a Water Hazard Class 3 (WGK 3) rating, indicating it is highly
hazardous to water.[3][4] Therefore, a cautious approach to handling and disposal is essential.

Essential Safety and Handling Information

A comprehensive understanding of the physical and safety properties of C18:1 Glucosyl
ceramide-d5 is the first step toward safe laboratory practices. The following table summarizes
key quantitative data.
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Property Value Source
Form Powder [3]
Storage Temperature -20°C [3]

Storage Class

11 (Combustible Solids)

[3]

Water Hazard Class (WGK)

3 (Highly hazardous to water)

[3]

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment

should be worn when handling C18:1 Glucosyl ceramide-d5.

PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Safety glasses with side

shields or goggles

Protects against dust particles

and potential splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the compound.

Body Protection

Laboratory coat

Protects clothing and skin from
accidental spills. A fire-
retardant lab coat is
recommended due to the
combustible nature of the
solid.[5][6][7]

Respiratory Protection

Not generally required for
small quantities in a well-
ventilated area. If dust is
generated, a NIOSH-approved

respirator is recommended.

Minimizes inhalation of fine

particles.

Operational Plan: From Receipt to Experimentation

A systematic approach to handling C18:1 Glucosyl ceramide-d5 from the moment it arrives in

the laboratory to its use in experiments is critical for safety and maintaining the integrity of the
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Figure 1: Workflow for the safe handling of C18:1 Glucosyl ceramide-d5.

Step-by-Step Handling Protocol:

e Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage or leakage. Ensure the product name and CAS number match the order.

o Storage: Immediately transfer the compound to a designated freezer for storage at -20°C.[3]
The storage area should be clearly labeled.

o Preparation for Use: Before use, allow the container to equilibrate to room temperature in a
desiccator to prevent condensation, which could affect the compound's integrity.

o Handling: All handling of the powdered form of C18:1 Glucosyl ceramide-d5 should be
conducted in a well-ventilated area, such as a chemical fume hood, to minimize inhalation
exposure. Avoid creating dust.

» Weighing and Dissolving: When weighing, use a microbalance with a draft shield. If
dissolving the compound, add the solvent slowly to the solid to prevent splashing.

o Experimental Procedures: During experimentation, use the smallest quantity of the
compound practical for the procedure.

o Post-Experiment: After use, securely seal the container and return it to the -20°C freezer.

Disposal Plan: Managing Waste Safely and
Responsibly

Due to its WGK 3 classification, C18:1 Glucosyl ceramide-d5 and any materials contaminated
with it must be treated as hazardous waste, with a particular emphasis on preventing
environmental release into water systems.

Waste Segregation and Collection:

e Solid Waste: Unused or waste C18:1 Glucosyl ceramide-d5 powder, as well as any
disposable lab supplies (e.g., weigh boats, pipette tips, gloves) that have come into contact

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15556904/docs?utm_src=pdf-body#navigating-the-safe-handling-of-c18-1-glucosyl-ceramide-d5-a-comprehensive-guide
https://www.sigmaaldrich.com/US/en/product/avanti/860673p
https://www.benchchem.com/product/b15556904/docs?utm_src=pdf-body#navigating-the-safe-handling-of-c18-1-glucosyl-ceramide-d5-a-comprehensive-guide
https://www.benchchem.com/product/b15556904/docs?utm_src=pdf-body#navigating-the-safe-handling-of-c18-1-glucosyl-ceramide-d5-a-comprehensive-guide
https://www.benchchem.com/product/b15556904/docs?utm_src=pdf-body#navigating-the-safe-handling-of-c18-1-glucosyl-ceramide-d5-a-comprehensive-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

with the compound, should be collected in a clearly labeled, sealed hazardous waste
container.

e Liquid Waste: Solutions containing C18:1 Glucosyl ceramide-d5 should be collected in a
separate, labeled hazardous waste container for liquid chemical waste. Do not dispose of
these solutions down the drain.

o Empty Containers: Empty containers of C18:1 Glucosyl ceramide-d5 should be triple-
rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous
liquid waste.

Disposal Procedure:

All waste containing C18:1 Glucosyl ceramide-d5 must be disposed of through your
institution's hazardous waste management program. Follow all local, state, and federal
regulations for the disposal of chemicals that are highly hazardous to water. Ensure that waste
containers are properly labeled with the chemical name and associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Navigating the Safe Handling of C18:1 Glucosyl
Ceramide-d5: A Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556904/docs#navigating-the-safe-handling-of-c18-
1-glucosyl-ceramide-d5-a-comprehensive-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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